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Compound of Interest

Compound Name: Orevactaene

Cat. No.: B179784 Get Quote

The responsible management of laboratory chemicals is paramount for ensuring personnel

safety and environmental protection. This document provides a comprehensive guide to the

proper disposal procedures for Orevactaene, a germacrane sesquiterpenoid. Adherence to

these protocols is essential for minimizing risks and maintaining a safe research environment.

While specific safety data for a compound named "Orevactaene" is not readily available in

public databases, the following procedures are based on the general properties of a structurally

related compound, 6-methyl-4-[(2-methylbut-2-enoyl)oxy]-3-methylidene-2-oxo-

3ah,4h,5h,8h,9h,11ah-cyclodeca[b]furan-10-carboxylic acid, and are intended to provide a

framework for safe handling and disposal.[1] Researchers must consult their institution's

specific safety guidelines and the material's safety data sheet (SDS) if available.

Chemical and Safety Data
The following table summarizes the key information for the representative germacrane

sesquiterpenoid. This data should be used to inform handling and disposal practices.
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Property Value

IUPAC Name

6-methyl-4-[(2-methylbut-2-enoyl)oxy]-3-

methylidene-2-oxo-

2H,3H,3aH,4H,5H,8H,9H,11aH-

cyclodeca[b]furan-10-carboxylic acid[1]

Molecular Formula C20H24O6[1]

Chemical Class Germacrane sesquiterpenoids[1]

Primary Hazard
(Assumed) Irritant to skin, eyes, and respiratory

tract. Potential for allergic reaction.

Personal Protective Equipment (PPE)
Nitrile gloves, safety goggles with side shields,

lab coat.

Storage
Store in a cool, dry, well-ventilated area away

from incompatible materials.

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of Orevactaene waste.

Personal Protective Equipment (PPE) Verification: Before handling Orevactaene waste,

ensure that appropriate PPE is worn. This includes, at a minimum, nitrile gloves, a fully

buttoned lab coat, and chemical safety goggles.

Waste Segregation:

Solid Waste: Collect any solid Orevactaene waste, including contaminated consumables

(e.g., weigh boats, contaminated paper towels), in a designated, clearly labeled hazardous

waste container. The container should be made of a compatible material, such as high-

density polyethylene (HDPE).

Liquid Waste: Solutions containing Orevactaene should be collected in a separate,

labeled hazardous waste container. Do not mix with other solvent waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.
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Sharps Waste: Any sharps (e.g., needles, contaminated glassware) that have come into

contact with Orevactaene must be disposed of in a designated sharps container.

Container Labeling: All waste containers must be clearly labeled with the words "Hazardous

Waste," the full chemical name ("Orevactaene" and the IUPAC name if available), the

concentration, and the date of accumulation.

Waste Storage: Store hazardous waste containers in a designated satellite accumulation

area. This area should be secure, well-ventilated, and away from general laboratory traffic.

Spill Management:

Minor Spills: For small spills, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand). Gently sweep the absorbed material into a hazardous waste container.

Clean the spill area with a suitable solvent and then with soap and water.

Major Spills: In the event of a large spill, evacuate the immediate area and notify your

institution's EHS office immediately.

Waste Pickup and Disposal: Contact your institution's EHS office to arrange for the pickup

and disposal of the hazardous waste. Do not attempt to dispose of Orevactaene down the

drain or in the regular trash.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Orevactaene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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